ethyl 1-ethyl-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-ethyl-3-pyrrolidin-1-ylsulfonylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H19N3O4S/c1-3-14-9-10(12(16)19-4-2)11(13-14)20(17,18)15-7-5-6-8-15/h9H,3-8H2,1-2H3
• InChI Key: WXKTUZLSXOSHDY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)S(=O)(=O)N2CCCC2)C(=O)OCC
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol
• CAS No.: 1260991-10-3

Description

Synthesis Analysis

Piperidines, which are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state, are among the most important synthetic fragments for designing drugs. They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

1. Synthesis of Heterocyclic Compounds Ethyl 1-ethyl-3-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate and related compounds are commonly used in the synthesis of various heterocyclic compounds. For instance, they are precursors in the synthesis of condensed pyrazoles, pyrazolo[3,4-b]pyridine products, and pyrrole derivatives. These compounds are often formed via condensation reactions with other organic compounds, demonstrating their versatility in organic synthesis (Lebedˈ et al., 2012), (Ghaedi et al., 2015), (Singh et al., 2014).

2. Industrial Applications in Pesticide Synthesis This chemical is an important intermediate in the synthesis of industrial products like pesticides. It has been used in the synthesis of chlorantraniliprole, a modern insecticide, indicating its significance in agricultural chemistry (Ju, 2014), (Zhi-li, 2007).

3. Applications in Advanced Organic Synthesis Techniques The compound finds application in advanced organic synthesis techniques like microwave-assisted treatments and ultrasound irradiation. These methods highlight the adaptability of the compound to diverse synthesis conditions and techniques, thereby expanding its utility in organic chemistry (Milosevic et al., 2015), (Machado et al., 2011).

4. Utility in Chemosensor Development It is also utilized in the development of colorimetric chemosensors, which are important for detecting metal ions and other chemical entities. This application signifies its role in analytical chemistry and material science (Aysha et al., 2021).